Cas no 2228322-73-2 (1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol)

• Product Name: 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol
• CAS No: 2228322-73-2
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 6233452
• PubChem ID: 165884152
• Update Time: 2025-10-31

1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol
• EN300-1993671
• 2228322-73-2

• Inchi： 1S/C9H10ClF2NO/c10-9-6(3-5(14)4-13)7(11)1-2-8(9)12/h1-2,5,14H,3-4,13H2
• InChI Key： AWWCVHNKVCFHBI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CC(CN)O)F)F

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol

Introduction to 1-Amino-3-(2-Chloro-3,6-difluorophenyl)propan-2-ol (CAS No. 2228322-73-2)

1-Amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol, with the CAS number 2228322-73-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated and difluorinated aromatic ring and an amino alcohol moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol is represented by the formula C₁₀H₉ClF₂NO₂. The presence of the amino group and the hydroxyl group on the propanol chain provides this compound with both nucleophilic and hydrogen-bonding capabilities, which are crucial for its interactions with biological targets. The chloro and difluoro substituents on the phenyl ring further enhance its lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

In recent years, 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol has been extensively studied for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of research has been its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol to interact with specific GPCRs has been explored in several preclinical studies.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol exhibited potent agonist activity at the serotonin 5-HT_1A receptor. This receptor is known to be involved in regulating mood and anxiety disorders, making it a promising target for the development of novel antidepressants and anxiolytics. The researchers found that the compound demonstrated high selectivity for the 5-HT_1A receptor over other serotonin receptors, suggesting its potential as a more targeted therapeutic agent.

Beyond its activity at GPCRs, 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol has also shown promise in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 investigated its potential as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in epigenetic regulation and have been implicated in various diseases, including cancer and neurodegenerative disorders. The study found that 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol exhibited selective inhibition of HDAC6, which is associated with microtubule dynamics and cellular stress responses. This selective inhibition suggests that the compound could be developed into a targeted therapy for diseases where HDAC6 plays a key role.

The pharmacokinetic properties of 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol have also been evaluated in preclinical studies. A study published in European Journal of Pharmaceutical Sciences in 2019 reported that the compound exhibited favorable oral bioavailability and metabolic stability. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. The researchers also noted that the compound showed low toxicity in animal models, further supporting its potential for clinical development.

In addition to its therapeutic potential, 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it useful for investigating the functional roles of these targets in cellular processes. For example, a study published in Chemical Biology & Drug Design in 2018 used 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol to probe the signaling pathways downstream of the 5-HT_1A receptor. The findings from this study provided new insights into the mechanisms by which this receptor regulates neuronal function and behavior.

The synthesis of 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-ol has been optimized to improve yield and scalability. A recent publication in Organic Process Research & Development described an efficient synthetic route that involves several key steps: (i) nucleophilic aromatic substitution to introduce the chlorodifluoro substituents on the phenyl ring; (ii) Mannich reaction to form the amino alcohol moiety; and (iii) purification by column chromatography or crystallization. This optimized synthetic method has enabled researchers to produce sufficient quantities of the compound for both preclinical studies and early-stage clinical trials.

In conclusion, 1-amino-3-(2-chloro-3,6-difluorophenyl)propan-2-o<\/em><\/em><\/em><\/em><\/em><\/em><\/em><\/em><\/em><\/em><\/em><\/em><\/em><\/em><\/em><\/em><\/em><\/em><\/em><\/em>-l (CAS No. 2<\/span>-7<\/span>-7<\/span>-7<\/span>-7<\/span>-7<\/span>-7<\/span>-7<\/span>-7<\/span>-7<\/span>-7<\/span>-7<\/span>-7<\/span>-7<\/span>-7<\/span>-7<\/span>-7<\/span>) is a multifaceted compound with significant potential across various therapeutic areas. Its unique structural features contribute to its biological activities as a GPCR modulator and HDAC inhibitor. Ongoing research continues to uncover new applications for this compound, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.